Cas no 121784-15-4 (Benzeneheptanal)

• Product Name: Benzeneheptanal
• CAS No: 121784-15-4
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 1213223
• PubChem ID: 14840064
• Update Time: 2025-04-20

Benzeneheptanal Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanal
• 7-phenyl-1-heptanal
• DA-35179
• AT35284
• 121784-15-4
• SCHEMBL865066
• 7-phenylheptanal
• WJHNPVMSLFCBGU-UHFFFAOYSA-N

• Inchi： 1S/C13H18O/c14-12-8-3-1-2-5-9-13-10-6-4-7-11-13/h4,6-7,10-12H,1-3,5,8-9H2
• InChI Key： WJHNPVMSLFCBGU-UHFFFAOYSA-N
• SMILES： O=CCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives